![molecular formula C19H12ClFN2O4S B2445322 3-chloro-4-fluoro-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide CAS No. 922011-35-6](/img/structure/B2445322.png)
3-chloro-4-fluoro-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Ring-forming Cascade in Carbonic Anhydrase Inhibitors : A study explored the synthesis of a class of [1,4]oxazepine-based primary sulfonamides, including compounds similar to the one . These compounds showed strong inhibition of human carbonic anhydrases, which are therapeutically relevant. The primary sulfonamide functionality played a dual role in enabling the [1,4]oxazepine ring construction and acting as an enzyme prosthetic zinc-binding group in these inhibitors (Sapegin et al., 2018).
Antitumor Activity of Sulfonamide Derivatives : Another research presented the synthesis of novel 2-benzylthio-4-chloro-benzenesulfonamides, which bear structural similarities to the compound . These compounds demonstrated significant antitumor activity against various cancer cell lines, indicating their potential application in cancer treatment (Sławiński & Brzozowski, 2006).
Organocatalytic Asymmetric Mannich Addition : Research into the asymmetric Mannich reaction of 3-fluorooxindoles with dibenzo[b,f][1,4]oxazepines, similar to the compound , led to the creation of various seven-member cyclic amines. These reactions achieved excellent yields, diastereo-, and enantioselectivities. Such processes are crucial in medicinal chemistry, demonstrating the importance of these compounds in drug synthesis (Li, Lin, & Du, 2019).
Microbial Transformation of Dibenzo[b,f][1,4]oxazepine : A study on the microbial transformation of a compound structurally related to the one highlighted the potential for obtaining new derivatives through such processes. This research underlines the importance of microbial processes in modifying and potentially enhancing the properties of pharmaceutical compounds (Jiu, Mizuba, & Hribar, 1977).
Synthesis of Benzoxazepine-Containing Kinase Inhibitors : Another research focused on the process development for scalable synthesis of a benzoxazepine-containing kinase inhibitor. The study underscores the relevance of the benzoxazepine core, present in several kinase inhibitors, and provides insights into the synthesis processes of such compounds (Naganathan et al., 2015).
Properties
IUPAC Name |
3-chloro-4-fluoro-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12ClFN2O4S/c20-14-10-12(6-7-15(14)21)28(25,26)23-11-5-8-17-13(9-11)19(24)22-16-3-1-2-4-18(16)27-17/h1-10,23H,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQNIXARKVAOXJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=O)C3=C(O2)C=CC(=C3)NS(=O)(=O)C4=CC(=C(C=C4)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12ClFN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.